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Compound of Interest

Compound Name: Isopropyl! butyrate

Cat. No.: B1217352

For Researchers, Scientists, and Drug Development Professionals
Introduction

Isopropyl butyrate (also known as isopropyl butanoate) is an organic compound classified as
an ester, formed from the condensation of butanoic acid and isopropanol.[1] Its chemical
formula is C7H1402.[1] This colorless liquid possesses a characteristic sweet, fruity aroma
reminiscent of pineapple and ripe fruit, which leads to its use as a flavoring and fragrance
agent.[1][2] In a research and development context, particularly in drug development,
understanding the physical properties of a molecule like isopropyl butyrate is crucial. These
properties dictate its behavior as a solvent, its potential for membrane permeation, and the
conditions required for its purification and handling.[1] This guide provides a comprehensive
overview of the core physical properties of isopropyl butyrate, detailed experimental
methodologies for their determination, and logical workflows to aid in laboratory applications.

General and Chemical Properties

Below is a summary of the fundamental identifiers and chemical properties of isopropyl
butyrate.
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Property Value Source(s)

IUPAC Name propan-2-yl butanoate [3]

Isopropyl butanoate, Butyric
Synonyms o [31[4]
acid, isopropyl ester

CAS Number 638-11-9 [3]
Molecular Formula C7H1402 [3]
Molecular Weight 130.18 g/mol [3]
Appearance Colorless, clear liquid [11[3]
Odor Sweet, fruity, pineapple-like [11[2]

Quantitative Physical Properties

The following tables summarize the key experimentally determined and estimated physical
properties of isopropyl butyrate, compiled from various chemical databases.

Thermal Properties

Thermal properties such as boiling and melting points are critical for distillation, purification,
and determining the physical state of the substance under various conditions.
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Property Value Conditions Source(s)
Boiling Point 130-131 °C @ 760 mmHg [31[5]
130.5°C [1]
130 °C
Melting Point -95.2 °C (estimate) [1112]
] Tag Closed Cup
Flash Point 30 °C (86 °F) [11[5]
(TCO)
29 °C
Enthalpy of
T 39.94 kJ/mol (Joback method) [1]
Vaporization

Optical and Density Properties

Refractive index and density are important for substance identification and purity assessment.

Property Value Conditions Source(s)
Density 0.863 - 0.869 g/mL @ 20 °C [3]

0.859 g/mL @ 25°C [1][2]

Specific Gravity 0.860 - 0.862 @ 20 °C [5]

0.86 @ 20/20 °C [1]

Refractive Index (n_D) 1.390 - 1.396 @ 20 °C [3]
1.393-1.395 @ 20 °C [5]

1.393 @20°C [2]

Solubility and Partitioning

Solubility data is fundamental for applications involving extractions, formulations, and
understanding biological interactions. The octanol-water partition coefficient (LogP) provides
insight into the lipophilicity of the compound.
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Conditions Source(s)

- Very slightly soluble;
Water Solubility
Insoluble

[3](5]

(Temperature not

1.56 g/L
stated)

[2]

Solubility in other Soluble in alcohol and

[3]

Solvents oils
LogP (o/w) 1.738 - 2.12 [1]
2.158 (estimate) [5]

Vapor Properties

Vapor pressure and density are important for safety considerations, especially regarding

flammability and ventilation.

Property Value Conditions Source(s)
Vapor Pressure 9.684 mmHg @ 25 °C (estimate) [5]

6 mmHg @ 20 °C (2]

Vapor Density 4.4 (Air=1) [5]

Note on Viscosity:Comprehensive quantitative data for the dynamic viscosity of isopropyl

butyrate is notably absent from major chemical databases and literature sources.[1] This

represents a gap in the full physical characterization of the compound.

Experimental Protocols

The determination of the physical properties of an ester like isopropyl butyrate involves its

initial synthesis and purification, followed by specific analytical procedures.

Synthesis via Fischer Esterification
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Isopropyl butyrate is typically synthesized by the Fischer esterification reaction, which
involves reacting butanoic acid with isopropanol in the presence of a strong acid catalyst, such
as sulfuric acid.[6][7]

o Reaction Setup: Equimolar amounts (or a slight excess of the less expensive reactant) of
butanoic acid and isopropanol are combined in a round-bottom flask.[7][8] A catalytic amount
(typically 5-10% of the total volume) of concentrated sulfuric acid is added slowly while
swirling.[6][8]

 Driving Equilibrium: The reaction is an equilibrium process.[6] To drive the reaction towards
the product, one of the products (water) can be removed as it is formed, often using a Dean-
Stark apparatus, or an excess of one reactant can be used.[7][9]

e Heating: The mixture is heated to reflux (approximately 60-65°C in a warm water bath is
often sufficient) for a specified period (e.g., 10 minutes to an hour) to allow the reaction to
proceed towards equilibrium.[6][7]

Isolation and Purification

After the reaction, the crude ester must be isolated from the excess reactants, catalyst, and
byproducts.

o Neutralization: The reaction mixture is cooled and then washed with a weak base, such as
5% sodium bicarbonate solution, to neutralize the sulfuric acid catalyst and any unreacted
butanoic acid.[7]

o Extraction: The ester is extracted from the aqueous layer using a separatory funnel. Since
the ester is insoluble in water, it will form a distinct organic layer.[7][8]

e Drying: The collected organic layer is washed with a saturated sodium chloride solution
(brine) to remove the bulk of the dissolved water and then dried over an anhydrous drying
agent like sodium sulfate or magnesium sulfate.[7]

« Distillation: The final purification is achieved by distillation.[7] Simple or fractional distillation
is used to separate the pure ester from any remaining alcohol or other impurities based on
differences in boiling points.[7] The boiling point of the pure substance is recorded during this
process.
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Measurement of Physical Properties

Boiling Point: The boiling point is accurately measured during the final distillation step. It is
the temperature at which the vapor pressure of the liquid equals the surrounding
atmospheric pressure, recorded as a stable temperature plateau during the collection of the
pure distillate.[7]

Density and Specific Gravity: Density is measured by accurately weighing a precise volume
of the purified liquid using a pycnometer or a digital density meter at a controlled temperature
(e.g., 20°C or 25°C).[1]

Refractive Index: A few drops of the pure ester are placed on the prism of a refractometer
(e.g., an Abbé refractometer). The refractive index is read directly from the instrument at a
specified temperature, typically 20°C, using the sodium D-line (589 nm) as the light source.

[1]

Solubility: Qualitative solubility is determined by adding a small amount of isopropyl
butyrate to various solvents (water, ethanol, oils) and observing miscibility.[3][8] Quantitative
solubility can be determined by creating a saturated solution and measuring its concentration
via techniques like gas chromatography.

Visualized Workflows

The following diagrams illustrate the key chemical and experimental processes related to

isopropyl butyrate.

Butanoic Acid Isopropyl Butyrate
(CHsCH2CH2COOH) Reflux (CH3CH2CH2COO-CH(CHs)z)
H2SO0a4
(Acid Catalyst)
Isopropanol Water

((CH3)2CHOH) (H20)

Click to download full resolution via product page

Caption: Fischer esterification of isopropyl butyrate from its parent acid and alcohol.
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Synthesis & Purification
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Caption: General workflow for the synthesis, purification, and physical analysis of isopropyl
butyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 8/9 Tech Support


https://www.smolecule.com/products/s596666
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1394201.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Isopropyl-butyrate
https://www.chemeo.com/cid/23-798-1/Isopropyl-butyrate
https://www.chemeo.com/cid/23-798-1/Isopropyl-butyrate
https://www.thegoodscentscompany.com/data/rw1034021.html
https://www.youtube.com/watch?v=MPlBZCodG5k
https://www.csub.edu/chemistry/_files/Lab12_Ester.pdf
https://www.scribd.com/document/90352839/Practical-4
https://people.chem.umass.edu/samal/269/ester.pdf
https://www.benchchem.com/product/b1217352#physical-properties-of-isopropyl-butyrate
https://www.benchchem.com/product/b1217352#physical-properties-of-isopropyl-butyrate
https://www.benchchem.com/product/b1217352#physical-properties-of-isopropyl-butyrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1217352?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1217352?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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